Colensenone
Overview
Description
Colensenone is a natural product found in Senna petersiana with data available.
Scientific Research Applications
Anti-inflammatory and Antiproliferative Applications
- Anti-Inflammatory and Antiproliferative Properties: Colensenone and related compounds have shown significant anti-inflammatory and antiproliferative activities. A study found that certain diterpenoids, including coleon O and coleon G, exhibited high inhibitory effects against NF-κB, a protein complex involved in inflammatory responses. These compounds also showed considerable activity against human multiple myeloma cancer stem cells, indicating their potential in cancer therapy (Cretton et al., 2018).
Medicinal and Ornamental Plant Cultivation
- Optimization of Medicinal Plant Cultivation: Research on Coleonema album, a plant associated with this compound compounds, focuses on developing efficient propagation techniques. This is crucial for meeting the high demand in traditional medicine markets while conserving wild populations. The study explores various cytokinins for direct organogenesis, highlighting the importance of sustainable cultivation practices for medicinal and ornamental plants (Fajinmi et al., 2014).
Pharmacological Action on Smooth Muscle
- Effects on Smooth Muscle: The essential oil of Coleonema album, related to this compound, was studied for its effects on smooth muscle in vitro. It displayed dose-dependent spasmogenic activity followed by spasmolysis. This research provides insights into the potential therapeutic applications of this compound-related compounds in treating smooth muscle-related disorders (Lis‐Balchin & Hart, 2002).
Phytochemical Analysis and Synthesis
- Chemical Analysis and Synthesis: Studies have been conducted to isolate and determine the structures of various diterpenoids, including this compound-related compounds, from plants like Coleus aquaticus. Such research is pivotal for understanding the chemical properties and potential applications of these compounds in scientific research (Rüedi & Eugster, 1972).
Antimicrobial Activity
- Antimicrobial Properties: Research on Coleonema pulchellum, another plant related to this compound, has shown that its root extract has significant antifungal and antibacterial properties. This underscores the potential of this compound and its derivatives in developing new antimicrobial agents (Brader et al., 1997).
Properties
CAS No. |
1757-94-4 |
|---|---|
Molecular Formula |
C19H30O2 |
Molecular Weight |
290.447 |
IUPAC Name |
(3R,4aR,6aR,9aS,9bR)-3-ethenyl-3,4a,7,7,9a-pentamethyl-2,5,6,6a,9,9b-hexahydro-1H-cyclopenta[f]chromen-8-one |
InChI |
InChI=1S/C19H30O2/c1-7-17(4)10-8-14-18(5)12-15(20)16(2,3)13(18)9-11-19(14,6)21-17/h7,13-14H,1,8-12H2,2-6H3/t13-,14+,17-,18-,19+/m0/s1 |
InChI Key |
FJWOJBDVJXUBLL-AQQQZIQISA-N |
SMILES |
CC1(C2CCC3(C(C2(CC1=O)C)CCC(O3)(C)C=C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![3,4-Dihydro-1H-cyclopenta[cd]indol-2(2aH)-one](/img/structure/B592643.png)
